2-ethyl-2,5,7-trimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• IUPAC Name: 2-ethyl-2,5,7-trimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C13H22N2O/c1-5-13(4)14-6-11(2)7-15(13)9-12(3,8-14)10(11)16/h5-9H2,1-4H3
• InChI Key: UDPFYVAGUZAHOS-UHFFFAOYSA-N
• Canonical SMILES: CCC1(N2CC3(CN1CC(C2)(C3=O)C)C)C
• Molecular Formula: C13H22N2O
• Molecular Weight: 222.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-ethyl-2,5,7-trimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one involves intricate organic synthesis techniques. For example, Qing Ye et al. (2002) described the generation of a related aminocarbene from a tosylhydrazone salt, indicating the complex nature of the synthetic routes involved in producing these compounds (Ye et al., 2002).

Molecular Structure Analysis

Molecular structure analysis of such compounds reveals detailed insights into their conformational properties. Fernández et al. (1991) conducted a study on 1,3-dimethyl-1,3-diazoniatricyclo[3.3.1.1]decan-6-ol, revealing that each ring of the adamantane cage system is a nearly perfect chair, showcasing the compound's unique structural characteristics (Fernández et al., 1991).

Chemical Reactions and Properties

The chemical reactions and properties of these compounds are influenced by their unique structures. For instance, their reactivity towards various organic reagents can be very specific and lead to a range of different chemical transformations, as shown in studies by various authors (Gleiter & Sigwart, 1994).

Scientific Research Applications

Antimicrobial Properties

2-Ethyl-2,5,7-trimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one and its derivatives have been explored for their antimicrobial properties. A study by Balaji, Sarveswari, and Vijayakumar (2015) synthesized related compounds and tested them for antimicrobial activity, finding them to be effective antibacterials (Balaji, Sarveswari, & Vijayakumar, 2015).

Structural Analysis

Structural analysis of similar compounds has been a focus in research to understand their properties better. For example, Beltrame et al. (1993) determined the structure of a related compound, providing insights into its conformation and stability (Beltrame et al., 1993).

Synthesis and Characterization

The synthesis and characterization of compounds related to 2-ethyl-2,5,7-trimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one have been widely studied. For instance, Rivera and González-Salas (2010) investigated the synthesis of novel triazenes from the reaction of similar cyclic aminals, contributing to the development of new chemical entities (Rivera & González-Salas, 2010).

Photochemical Applications

The photochemical properties of related compounds have been investigated, as seen in the work by Fort et al. (2014), who used N-Boc-protected furanones to give 3,9-diazatricyclo[5.3.0.0(1,5)]decanes, demonstrating their potential in photochemical applications (Fort, Woltering, Alker, & Bach, 2014).